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Compound of Interest

Compound Name: ATX-002

Cat. No.: B10854682

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling and disposal of ATX-002, an ionizable cationic lipid integral to RNA drug delivery
systems.

ATX-002 is a solid powder soluble in DMSO, utilized in the development of lipid nanoparticles
for RNA and vaccine delivery.[1][2] While specific hazard classifications may vary, adherence to
stringent safety protocols is crucial to minimize exposure and ensure operational integrity. The
following procedures are based on general safety data for laboratory chemicals and should be
implemented in conjunction with your institution's specific safety guidelines.

Personal Protective Equipment (PPE)

The primary defense against chemical exposure is the consistent and correct use of Personal
Protective Equipment. All personnel handling ATX-002 should, at a minimum, wear the
following:
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Chemical-resistant gloves (e.qg., nitrile). Gloves
Hand Protection should be inspected before use and changed

frequently, especially after direct contact.

Body Protection A laboratory coat or chemical-resistant apron.

For operations that may generate dust, a
Respiratory particulate filter device (e.g., N95 or higher) is

recommended.[3]

Operational Plan: From Receipt to Disposal

A systematic approach to handling ATX-002 will minimize risks and streamline your research
workflow.

Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks. ATX-002 should be stored
in a tightly sealed container in a cool, well-ventilated area, away from direct sunlight and
sources of ignition.[4] Recommended storage temperatures are -20°C for up to one year for the
powder form and -80°C for up to two years.[4] For solutions in solvent, storage at -80°C for up
to 6 months or -20°C for up to 1 month is advised.[1]

Handling and Preparation of Solutions

All handling of ATX-002 powder should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid the inhalation of dust particles.[4] Use local exhaust ventilation
where possible.[3] When preparing solutions, add the powder to the solvent slowly to prevent
splashing. Ensure that all containers are properly labeled with the chemical name,
concentration, and date of preparation.

First Aid Measures:

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.hygiena.com/documents/95376/atx-sds-us-en.pdf
https://www.benchchem.com/product/b10854682?utm_src=pdf-body
https://www.benchchem.com/product/b10854682?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-P1604A/ATX-II-TFA-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-P1604A/ATX-II-TFA-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/atx-002.html
https://www.benchchem.com/product/b10854682?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-P1604A/ATX-II-TFA-SDS-MedChemExpress.pdf
https://www.hygiena.com/documents/95376/atx-sds-us-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

 In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Get medical attention if irritation develops.

 In case of inhalation: Remove to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical attention.

 In case of ingestion: Do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water. Get medical attention.

Spill Management

In the event of a spill, evacuate the area and prevent the spread of the material. For small spills
of the solid, carefully sweep or scoop up the material and place it into a suitable, labeled
container for disposal. Avoid generating dust. For liquid spills, absorb with an inert material
(e.g., vermiculite, sand, or earth) and place in a chemical waste container. Ventilate the area
and wash the spill site after material pickup is complete.

Disposal Plan

All waste materials, including empty containers, contaminated PPE, and spill cleanup materials,
should be disposed of as hazardous chemical waste in accordance with local, state, and
federal regulations. Do not dispose of ATX-002 down the drain or in the regular trash. Ensure
that all waste containers are properly sealed and labeled before being collected by your
institution's environmental health and safety department.

Experimental Workflow for Safe Handling of ATX-
002
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ATX-002 Safe Handling Workflow
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Caption: Workflow for the safe handling of ATX-002 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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